![molecular formula C17H25FN2O2 B5163812 1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide](/img/structure/B5163812.png)
1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide is a chemical compound with potential therapeutic applications. It belongs to the class of piperidinecarboxamide derivatives and has been studied extensively for its pharmacological properties.
Mechanism of Action
The exact mechanism of action of 1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide is not fully understood. However, it has been proposed to act as a modulator of various neurotransmitter systems such as dopamine, serotonin, and glutamate. It has also been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in the body. It has been shown to alter the levels of certain neurotransmitters, cytokines, and growth factors. It has also been shown to affect cell proliferation, migration, and apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide in lab experiments is that it has been extensively studied and has well-established pharmacological properties. However, one limitation is that its exact mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research on 1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide. One direction could be to further investigate its potential therapeutic applications in various diseases such as schizophrenia, cancer, and inflammatory disorders. Another direction could be to study its interactions with other drugs and its potential for drug-drug interactions. Additionally, further studies could be conducted to elucidate its exact mechanism of action and to develop more potent and selective derivatives.
Synthesis Methods
The synthesis method for 1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide involves the reaction of 2-fluorobenzylamine with 3-methoxypropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then reacted with piperidine-4-carboxylic acid to yield the final product.
Scientific Research Applications
1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in various fields such as neuroscience, oncology, and cardiovascular diseases. It has been shown to have antipsychotic, anti-inflammatory, and anti-cancer properties.
Properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-N-(3-methoxypropyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25FN2O2/c1-22-12-4-9-19-17(21)14-7-10-20(11-8-14)13-15-5-2-3-6-16(15)18/h2-3,5-6,14H,4,7-13H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLTVGIBNWYWLMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)C1CCN(CC1)CC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.